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molecular formula C3H3ClN2O2S B1612230 1H-Imidazole-2-sulfonyl chloride CAS No. 281221-70-3

1H-Imidazole-2-sulfonyl chloride

Cat. No. B1612230
CAS RN: 281221-70-3
M. Wt: 166.59 g/mol
InChI Key: RWHIKEMYOLGZOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04830660

Procedure details

More specifically, (1) according to Reaction scheme 8, an aminoimidazole is converted into a diazonium salt by using sodium nitrite or the like in hydrochloric acid, hydrobromic acid or the like and then sulfur dioxide is reacted with the resulting diazonium salt in the presence of a catalyst which is usually used for diazonium decomposition such as a copper salt or the like, to afford a corresponding imidazolesulfonyl chloride. With the resulting compound was reacted an aqueous ammonia to give the desired pyrazolesulfonamide (V).
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
copper
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
aminoimidazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
sodium nitrite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
diazonium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
hydrobromic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
sulfur dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
imidazolesulfonyl chloride

Identifiers

REACTION_CXSMILES
N[C:2]1[NH:3][CH:4]=[CH:5][N:6]=1.N([O-])=O.[Na+].Br.[S:12](=[O:14])=[O:13].[ClH:15]>[Cu]>[NH:6]1[CH:5]=[CH:4][N:3]=[C:2]1[S:12]([Cl:15])(=[O:14])=[O:13] |f:1.2|

Inputs

Step One
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
copper
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Cu]
Step Three
Name
aminoimidazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1NC=CN1
Step Four
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
sodium nitrite
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Six
[Compound]
Name
diazonium
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Seven
Name
hydrobromic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br
Name
sulfur dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)=O
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
imidazolesulfonyl chloride
Type
product
Smiles
N1C(=NC=C1)S(=O)(=O)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.